Cas no 1406-65-1 (Chlorophyll a)

Chlorophyll a structure
Chlorophyll a structure
Product Name:Chlorophyll a
CAS No:1406-65-1
Molecular Formula:C55H72MgN4O5
Molecular Weight:893.4890
MDL:MFCD00071051
CID:176999
PubChem ID:87565851

Chlorophyll a Properties

Names and Identifiers

    • Chlorophylls
    • CHLOROPHYLL
    • Chlorophyll, oil soluble
    • Chlorophylls, Na salt
    • e140
    • C01793
    • c.i.1956
    • Chromule
    • chlorofyl
    • Chlorophyl
    • deodophyll
    • chlorofolin
    • l-gruenno.1
    • chlorophyll a
    • Magnesium;16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-(3,7,11,15-tetra
    • CHLOROPHYLL-A
    • YF5Q9EJC8Y
    • V0301
    • Magnesium;16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-(3,7,11,15-tetramethylhexadec-2-enoxy)propyl]-23,24,25-triaza-7-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),4,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
    • Magnesium;(3R,21S,22S)-16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,24,25-triaza-7-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),4,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
    • magnesium(2+) 16-ethenyl-11-ethyl-3-(methoxycarbonyl)-12,17,21,26-tetramethyl-4-oxo-22-{3-oxo-3-[(3,7,11,15-tetramethylhexadec-2-en-1-yl)oxy]propyl}-7,23,24,25-tetraazahexacyclo[18.2.1.1?,?.1(1)?,(1)(3).1(1)?,(1)?.0(2),?]hexacosa-1(23),5,7,9,11,13(25),14,16,18(24),19-decaene-2,26-diide
    • Q43177
    • 1406-65-1
    • G77831
    • Q133878
    • CID 5748352
    • MDL: MFCD00071051
    • InChIKey: ATNHDLDRLWWWCB-AENOIHSZSA-M
    • Inchi: 1S/C55H73N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51H,1,14-25,27H2,2-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+;/t32-,33-,37+,41+,51-;/m1./s1
    • SMILES: [Mg+2].[O-]C1=C2C(C([H])([H])[H])=C3C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(C([H])=C5C(C([H])=C([H])[H])=C(C([H])([H])[H])C(C([H])=C6[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(C(=C2[N-]3)[C@@]1([H])C(=O)OC([H])([H])[H])=N6)=N5)=N4 |t:10,27,42|

Computed Properties

  • Exact Mass: 892.5353131g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 22
  • Monoisotopic Mass: 892.5353131g/mol
  • Heavy Atom Count: 65
  • Complexity: 2300
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: 11
  • Surface Charge: 0
  • Topological Polar Surface Area: 114

Experimental Properties

  • Merck: 2155
  • Color/Form: Green to dark green blocks, sheets or powders, or viscous substances, slightly smelly. The melting points of chlorophyll a and chlorophyll b are 150~153 º C and 183~185 º C, respectively.
  • Solubility: It is easily soluble in ether, alcohol, acetone, chloroform, carbon disulfide and benzene, poorly soluble in cold methanol, and almost insoluble in petroleum ether.

Chlorophyll a Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001D1D-1g
Chlorophylls
1406-65-1
1g
$69.00 2025-02-19
A2B Chem LLC
AA62753-1g
Chlorophylls
1406-65-1
1g
$51.00 2024-04-20
Aaron
AR001D9P-5g
CHLOROPHYLLS
1406-65-1 99%
5g
$24.00 2025-01-21
abcr
AB139980-25 g
Chlorophyll (Total Chlorophyll: ca. 6.0%); .
1406-65-1
25 g
€110.70 2023-07-20
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
YC7149-25g
Chlorophyll a
1406-65-1 ≥95%
25g
¥1750元 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LW648-5g
Chlorophyll a
1406-65-1
5g
¥381.0 2022-06-10
SHENG KE LU SI SHENG WU JI SHU
sc-337628-100 g
Chlorophyll, oil soluble,
1406-65-1
100g
¥1,504.00 2023-07-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C0780-25G
Chlorophyll
1406-65-1
25g
¥390.00 2024-04-17

Chlorophyll a Suppliers

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .
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Kono Chem Co.,Ltd
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